N-{[1-(3-bromophenyl)pyrrolidin-3-yl]methyl}-6-chloropyridine-3-sulfonamide

• IUPAC Name: N-[[1-(3-bromophenyl)pyrrolidin-3-yl]methyl]-6-chloropyridine-3-sulfonamide
• InChI: InChI=1S/C16H17BrClN3O2S/c17-13-2-1-3-14(8-13)21-7-6-12(11-21)9-20-24(22,23)15-4-5-16(18)19-10-15/h1-5,8,10,12,20H,6-7,9,11H2
• InChI Key: XAIDFUVUOPWRAQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1CNS(=O)(=O)C2=CN=C(C=C2)Cl)C3=CC(=CC=C3)Br
• Molecular Formula: C16H17BrClN3O2S
• Molecular Weight: 430.7 g/mol

Description

The compound is a sulfonamide derivative, which is a class of organic compounds sharing a common functional group characterized by a sulfur atom connected to an oxygen atom and a carbon atom. Sulfonamides are known for their antibacterial activity.

Molecular Structure Analysis

The compound contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. It also has a phenyl group (a variant of a benzene ring), a pyridine ring (a six-membered ring with one nitrogen atom), and a sulfonamide group.

Chemical Reactions Analysis

The reactivity of this compound would likely depend on the functional groups present. For instance, the bromine on the phenyl ring could potentially be substituted in a reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For instance, the presence of polar functional groups like sulfonamide could impact its solubility.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Sulfonamides, for instance, are known to inhibit bacterial enzymes.